2-Bromo-5-cyclopropoxypyridin-4-amine

• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 2-bromo-5-cyclopropyloxypyridin-4-amine
• InChI: InChI=1S/C8H9BrN2O/c9-8-3-6(10)7(4-11-8)12-5-1-2-5/h3-5H,1-2H2,(H2,10,11)
• InChI Key: XJTIBRNZPNYLRU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2N)Br

Description

2-Bromo-5-cyclopropoxypyridin-4-amine is a substituted pyridine derivative featuring a bromine atom at position 2, a cyclopropoxy group at position 5, and an amine at position 3. The cyclopropoxy group distinguishes it from simpler alkoxy substituents (e.g., methoxy), conferring unique steric and electronic properties that influence reactivity and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-cyclopropoxypyridin-4-amine typically involves the bromination of 5-cyclopropoxypyridin-4-amine. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a suitable solvent like acetonitrile or dichloromethane. The reaction is usually performed at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

In an industrial setting, the production of 2-Bromo-5-cyclopropoxypyridin-4-amine can be scaled up using continuous flow reactors. This allows for better control over reaction conditions, improved safety, and higher yields. The use of automated systems and advanced analytical techniques ensures the consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-cyclopropoxypyridin-4-amine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction Reactions: The bromine atom can be reduced to form the corresponding hydrogenated derivative.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium azide, potassium thiolate, and alkoxide salts. These reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), or potassium permanganate are used under mild to moderate conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed under controlled conditions to avoid over-reduction.

Major Products Formed

Substitution Reactions: Products include various substituted pyridines with different functional groups replacing the bromine atom.

Oxidation Reactions: Products include N-oxides and other oxidized derivatives.

Reduction Reactions: Products include hydrogenated pyridine derivatives.

Scientific Research Applications

2-Bromo-5-cyclopropoxypyridin-4-amine has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Agrochemicals: The compound is used in the development of pesticides and herbicides due to its ability to interact with biological targets in pests and weeds.

Material Science: It is used in the synthesis of advanced materials, including polymers and liquid crystals, due to its unique structural properties.

Biological Research: The compound is used in studies involving enzyme inhibition and receptor binding, providing insights into biochemical pathways and mechanisms.

Mechanism of Action

The mechanism of action of 2-Bromo-5-cyclopropoxypyridin-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine atom and cyclopropoxy group play crucial roles in binding to these targets, leading to inhibition or activation of biological pathways. The compound’s ability to form stable complexes with proteins and other biomolecules makes it a valuable tool in drug discovery and development.

Comparison with Similar Compounds

5-Bromo-2-methoxypyrimidin-4-amine (CAS 148214-56-6)

• Structure : Pyrimidine ring with bromo (C5), methoxy (C2), and amine (C4).
• Key Differences :
  • The pyrimidine core (6-membered ring with two nitrogen atoms) vs. pyridine (one nitrogen).
  • Methoxy at C2 vs. cyclopropoxy at C5 in the target compound.
  • Lower molecular weight (204.03 g/mol) due to smaller substituents .

5-Bromo-4-methoxypyridin-3-amine (CAS not specified)

• Structure : Pyridine ring with bromo (C5), methoxy (C4), and amine (C3).
• Key Differences :
  • Amine at C3 vs. C4 in the target compound, altering electronic distribution.
  • Methoxy at C4 vs. cyclopropoxy at C5, reducing steric hindrance .

5-Bromo-2-chloro-N-cyclopentylpyrimidin-4-amine (CAS 733039-20-8)

• Structure : Pyrimidine with bromo (C5), chloro (C2), and cyclopentylamine (C4).
• Key Differences: Chloro vs. cyclopropoxy substituent: Chloro is a better leaving group, enhancing reactivity in nucleophilic substitutions. Cyclopentyl (alkyl) vs.

Physicochemical and Reactivity Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Boiling/Melting Point	Solubility Trends
2-Bromo-5-cyclopropoxypyridin-4-amine (Inferred)	C₈H₉BrN₂O	~241.08	Br (C2), cyclopropoxy (C5)	Not reported	Moderate lipophilicity
5-Bromo-2-methoxypyrimidin-4-amine	C₅H₆BrN₃O	204.03	Br (C5), OMe (C2)	Not reported	Higher aqueous solubility
5-Bromo-4-chloropyridin-2-amine	C₅H₄BrClN₂	207.46	Br (C5), Cl (C4)	Not reported	Low polarity
5-Bromo-2-chloro-N-(pyridin-4-ylmethyl)pyrimidin-4-amine	C₁₀H₈BrClN₄	299.55	Br (C5), Cl (C2), pyridyl	Not reported	Moderate solubility

Key Observations :

• Cyclopropoxy vs.
• Halogen Effects : Bromine at C2 (target) vs. C5 (analogs) alters electronic effects; bromine at C2 may deactivate the ring toward electrophilic substitution .
• Amine Position : Amine at C4 (target) vs. C3 or pyrimidine C4 influences hydrogen-bonding interactions critical for target binding in pharmaceuticals .